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Compound of Interest

Compound Name: YM 900

Cat. No.: B1683505 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the handling of YM-900, a

potent AMPA receptor antagonist utilized in neuroscience research. Given the absence of a

publicly available, specific Safety Data Sheet (SDS) for YM-900, the following procedures are

based on established best practices for handling potent, non-volatile small molecule

compounds in a laboratory setting. Researchers, scientists, and drug development

professionals must supplement this guidance with a thorough, procedure-specific risk

assessment before commencing any work.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize the risk of exposure to YM-900. The

selection of appropriate PPE should be dictated by a comprehensive risk assessment

considering the quantity of the compound, its physical form (e.g., powder or solution), and the

specific laboratory procedure.
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Activity
Recommended Personal
Protective Equipment

Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified N95 respirator with a

face shield- Disposable, solid-

front laboratory coat with tight-

fitting cuffs- Double-gloving

(e.g., nitrile)- Disposable

sleeves- Safety glasses or

goggles (if not using a full-face

respirator)

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection and

double gloving provide an

essential barrier against

contamination.

Solution Preparation

- Chemical fume hood or other

certified ventilated enclosure-

Laboratory coat- Safety

glasses with side shields or

chemical splash goggles-

Single pair of chemical-

resistant gloves (e.g., nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills

necessitates containment and

eye protection.

In Vitro Experiments (e.g., cell

culture application)

- Standard laboratory coat-

Safety glasses- Nitrile gloves

Lower risk of direct exposure,

but standard laboratory PPE is

necessary to prevent incidental

contact.

Waste Disposal

- Chemical fume hood-

Chemical-resistant laboratory

coat or apron- Chemical splash

goggles- Heavy-duty,

chemical-resistant gloves

Potential for splashes and

direct contact with

concentrated waste materials

requires enhanced skin and

eye protection.

Operational Plan: Step-by-Step Handling Protocol
A clear and concise operational plan is essential for the safe handling of YM-900. All

procedures should be performed in a designated area, such as a chemical fume hood, to

minimize the risk of contamination.
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1. Preparation:

Designate a specific work area within a chemical fume hood for all manipulations of YM-900.
Ensure the fume hood is functioning correctly.
Assemble all necessary equipment, including micro-spatulas, weigh boats, vials, and
calibrated pipettes.
Prepare a decontamination solution (e.g., 1% sodium hypochlorite) for cleaning surfaces and
equipment.
Don the appropriate PPE as outlined in the table above.

2. Weighing and Solution Preparation:

Perform all weighing of solid YM-900 within the chemical fume hood.
Use a disposable weigh boat to prevent contamination of balances.
Carefully transfer the weighed compound to a suitable vial.
When preparing a solution, slowly add the solvent to the compound to avoid splashing.
Cap the vial securely and mix gently until the compound is fully dissolved.

3. Experimental Procedure:

Conduct all experimental manipulations involving YM-900 within the designated handling
area.
Use caution to prevent the generation of aerosols.
For in vitro studies, add the YM-900 solution to the experimental system using a calibrated
pipette.

4. Decontamination and Clean-up:

Following the procedure, decontaminate all work surfaces with the prepared
decontamination solution.
Decontaminate all reusable equipment, such as spatulas and glassware, according to
established laboratory procedures.
Wipe down the exterior of all primary containers before removing them from the fume hood.

Disposal Plan
The disposal of YM-900 and all contaminated materials must be handled with care to prevent

environmental contamination and accidental exposure. All waste must be treated as hazardous

chemical waste.
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Waste Stream Disposal Procedure Rationale

Unused/Expired Compound

- Do not dispose of down the

drain or in regular trash.-

Collect in a clearly labeled,

sealed container.- Dispose of

through a certified hazardous

waste vendor.

Prevents the release of a

potent neuroactive compound

into the environment.

Contaminated Labware (e.g.,

vials, pipette tips, weigh boats)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

name of the compound.

Minimizes the risk of exposure

from contaminated items.

Contaminated PPE (e.g.,

gloves, lab coat, sleeves)

- Doff PPE carefully to avoid

self-contamination.- Place in a

sealed bag or container

labeled as "Hazardous Waste."

Assumes all disposable items

that have come into contact

with the compound are

contaminated.

Aqueous Waste (from

experiments or cleaning)

- Collect in a sealed, labeled

container.- Do not mix with

other waste streams unless

compatibility is confirmed.

Prevents the contamination of

other waste streams and

ensures proper disposal.

Experimental Protocols
Detailed methodologies for experiments involving YM-900 will be specific to the research being

conducted. The following is a generalized protocol for preparing a stock solution for in vitro

experiments.

Preparation of a 10 mM Stock Solution of YM-900 in DMSO:

Calculate the required mass: Based on the molecular weight of YM-900, calculate the mass

needed to prepare the desired volume of a 10 mM solution.

Weigh the compound: Following the PPE and handling guidelines for powders, accurately

weigh the calculated mass of YM-900 in a chemical fume hood.
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Dissolve in DMSO: Transfer the weighed YM-900 to a sterile microcentrifuge tube or vial.

Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration.

Ensure complete dissolution: Vortex the solution gently until the YM-900 is completely

dissolved.

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

Visualization of AMPA Receptor Signaling
YM-900 acts as an antagonist at the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid

(AMPA) receptor. This receptor is a key mediator of fast excitatory neurotransmission in the

central nervous system. The following diagram illustrates a simplified signaling pathway

involving the AMPA receptor.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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